Cas no 34583-95-4 (2,3,4,5-tetrahydro-1h-3-benzazepine-7,8-diol Hydrobromide (1:1))

2,3,4,5-tetrahydro-1h-3-benzazepine-7,8-diol Hydrobromide (1:1) structure
34583-95-4 structure
Product Name:2,3,4,5-tetrahydro-1h-3-benzazepine-7,8-diol Hydrobromide (1:1)
CAS No:34583-95-4
MF:C10H14BrNO2
MW:260.127662181854
CID:1464652
PubChem ID:12668032
Update Time:2025-04-20

2,3,4,5-tetrahydro-1h-3-benzazepine-7,8-diol Hydrobromide (1:1) Chemical and Physical Properties

Names and Identifiers

    • 2,3,4,5-tetrahydro-1h-3-benzazepine-7,8-diol Hydrobromide (1:1)
    • 1H-3-Benz<wbr>
    • 2,3,4,5-T<wbr>
    • LogP
    • 1H-3-Benz<wbr>; 2,3,4,5-T<wbr>; LogP
    • SCHEMBL11167892
    • 1H-3-Benzazepine-7,8-diol, 2,3,4,5-tetrahydro-, hydrobromide (1:1)
    • 34583-95-4
    • 1H-3-Benzazepine-7,8-diol,2,3,4,5-tetrahydro-,hydrobromide(1:1)
    • AKOS015966913
    • Inchi: 1S/C10H13NO2.BrH/c12-9-5-7-1-3-11-4-2-8(7)6-10(9)13;/h5-6,11-13H,1-4H2;1H
    • InChI Key: BLMGUYDOPGWYHP-UHFFFAOYSA-N
    • SMILES: Br.OC1C(=CC2=C(C=1)CCNCC2)O

Computed Properties

  • Exact Mass: 259.02082
  • Monoisotopic Mass: 259.02079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 156
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.5Ų

Experimental Properties

  • PSA: 52.49
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